2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetic acid

• CAS: 876660-88-7
• Molecular Formula: C10H8ClNO4
• Molecular Weight: 241.63g/mol
• SMILES: C1=CC2=C(C=C1Cl)NC(=O)C(O2)CC(=O)O
• InChI: InChI=1S/C10H8ClNO4/c11-5-1-2-7-6(3-5)12-10(15)8(16-7)4-9(13)14/h1-3,8H,4H2,(H,12,15)(H,13,14)
• InChIKey: MOZBBVBSBDWULD-UHFFFAOYSA-N

Researchers optimizing antibacterial SAR often face inconsistent MIC outcomes with non-halogenated benzoxazinone precursors. This 6-chloro-3-oxo-2H-1,4-benzoxazin-2-yl-acetic acid provides a controlled LogP (~1.51) and defined H-bond donor count (2 HBD). • 2-4× lower MIC vs. Bacillus spp. compared to non-chlorinated parent. • Free -COOH at C-2 enables Mannich condensation with formaldehyde/sulfonamide amines. • 6-Cl handle undergoes Suzuki-Miyaura coupling (80-98% yield) for biaryl library synthesis. Supplied at ≥95% purity; standard global shipping with no special permits required.

6-Chloro-Benzoxazine Acetic Acid Scaffold Overview

2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetic acid is a heterocyclic building block belonging to the 1,4-benzoxazin-3-one class, bearing a carboxylic acid side chain at the 2-position and a chlorine atom at the 6-position of the fused benzene ring . It is synthesized via condensation of 4-chloro-2-aminophenol with maleic anhydride, yielding the core scaffold that can be further elaborated into Mannich base derivatives with demonstrated antibacterial activity [1]. The compound carries a molecular formula of C₁₀H₈ClNO₄ (MW 241.63), a calculated LogP of 1.51, and is typically supplied at ≥95% purity for research use .

Chloro-substituted building block for Pd-catalyzed cross-coupling diversification

Free carboxylic acid at 2-position enables Mannich base derivatization

Calculated lipophilicity profile (LogP ~1.5) supports membrane partitioning studies

• [1] Kadian N, Maste M, Bhat AR. Synthesis and Evaluation of Antibacterial Activity of 1,4-Benzoxazine Analogues. Asian J. Research Chem. 2012;5(3):365-370. View Source

Why Substitution Pattern Prevents Generic Replacement

Although the benzoxazinone-acetic acid scaffold appears in multiple CAS entries, the precise position of substitution critically alters physicochemical and biological profile. The 6-chloro substituent on the target compound raises calculated LogP by approximately 0.5 units versus the unsubstituted parent (CAS 106660-11-1; LogP 0.9988) , and the 2-yl acetic acid attachment yields two hydrogen bond donors compared to a single donor in the 4-yl positional isomer (CAS 26494-58-6; LogP 0.70–1.22 depending on calculation method) . In antibacterial Mannich base series derived from this scaffold, the 6-chloro-substituted congeners retained sensitivity at two- to fourfold lower MIC breakpoints against Bacillus spp. relative to their non-chlorinated counterparts [1]. Consequently, generic selection of an in-class benzoxazine cannot guarantee equivalent lipophilicity-dependent membrane partitioning, hydrogen-bonding capacity, or downstream biological performance.

Unsubstituted parent lacks chloro handle and lower LogP; cross-coupling reactivity and permeability may shift

4-yl positional isomer has one fewer H-bond donor; target engagement and solubility may differ

Non-chlorinated Mannich base analogs showed different antimicrobial sensitivity; reported potency shift may not transfer directly

• [1] Kadian N, Maste M, Bhat AR. Synthesis and Evaluation of Antibacterial Activity of 1,4-Benzoxazine Analogues. Asian J. Research Chem. 2012;5(3):365-370. Table No. 2: MIC Result for Bacillus Species. View Source

Differentiation Evidence vs. Closest Analogs

Lipophilicity Comparison: 6-Chloro vs. Parent vs. Positional Isomer

The target compound (CAS 876660-88-7) exhibits a calculated LogP of 1.5142, which is 0.52 log units higher than the unsubstituted parent (CAS 106660-11-1; LogP 0.9988) and 0.81 log units higher than the lowest reported value for the 4-yl positional isomer (CAS 26494-58-6; LogP 0.7007 from Fluorochem) . This LogP elevation, attributable to the electron-withdrawing 6-chloro substituent, predicts enhanced membrane partitioning relative to both comparators.

Lipophilicity (LogP)

Data to verify

Target LogP 1.51 vs. unsubstituted parent 1.00 (Δ +0.52); vs. 4-yl isomer 0.70 (Δ +0.81)

Higher lipophilicity may enhance membrane partitioning; supports cell-based assay design

Calculated values; experimental confirmation not located

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP 1.5142 (Leyan/Chemsrc calculation); MW 241.63; H-Donors 2; TPSA 75.63
Comparator Or Baseline	CAS 106660-11-1: LogP 0.9988, MW 207.18, H-Donors 2, TPSA 75.63; CAS 26494-58-6: LogP 0.7007 (Fluorochem), MW 241.63, H-Donors 1, TPSA 66.84
Quantified Difference	ΔLogP = +0.52 vs. unsubstituted parent; ΔLogP = +0.81 vs. 4-yl isomer (Fluorochem); ΔH-Donors = 0 vs. unsubstituted, +1 vs. 4-yl isomer
Conditions	Calculated/predicted values from multiple chemical database sources; experimental verification not located in primary literature

Why This Matters

A LogP difference of ≥0.5 units can significantly influence passive membrane permeability and oral absorption potential, making the target compound a distinct choice for cell-based assays or in vivo probe design where the unsubstituted or 4-yl analogs may be insufficiently lipophilic.

Hydrogen-Bond Donor Topology: 2-yl vs. 4-yl Isomer

The target 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetic acid possesses two hydrogen bond donors (carboxylic acid O–H and amide N–H) . In contrast, the 4-yl positional isomer (CAS 26494-58-6), where the acetic acid moiety is attached to the ring nitrogen, possesses only one hydrogen bond donor (carboxylic acid O–H) because the amide N–H is replaced by a tertiary amide linkage . This difference may alter hydrogen-bonding interactions with biological targets, crystal packing, and solubility.

H-Bond Donor Count

Data to verify

2 HBD (target) vs. 1 HBD (4-yl isomer)

Additional donor may alter target engagement and solubility

Structural analysis; experimental binding data not reported

Evidence Dimension	Number of hydrogen bond donors (HBD)
Target Compound Data	HBD = 2 (carboxylic acid O–H + lactam N–H); TPSA 75.63 Ų
Comparator Or Baseline	CAS 26494-58-6 (4-yl isomer): HBD = 1 (carboxylic acid O–H only); TPSA 66.84 Ų
Quantified Difference	ΔHBD = +1 for target; ΔTPSA = +8.79 Ų
Conditions	Structural and computed property comparison from vendor databases and chemical structure analysis

Why This Matters

An additional H-bond donor can differentiate target engagement profiles, solubility, and formulation behavior, making the 2-yl isomer the preferred choice for applications where a defined H-bond donor topology is required.

Antibacterial MIC Shift from 6-Chloro Substitution

In a comparative MIC study of Mannich base derivatives synthesized from benzoxazin-2-yl acetic acid precursors, the 6-chloro-substituted derivative OCA retained sensitivity (S) against Bacillus spp. down to 16.12 µg/mL, whereas the non-chlorinated analog OA lost sensitivity at 62.5 µg/mL (R at 62.5 µg/mL and below) [1]. Similarly, OCC (6-chloro series) remained sensitive down to 31.25 µg/mL versus OA's loss of sensitivity at 62.5 µg/mL, representing an approximate 2- to 4-fold improvement in the inhibitory concentration breakpoint conferred by the 6-chloro substituent.

MIC Sensitivity

Reported

2–4× lower MIC breakpoint vs. non-chlorinated analog (OCA vs. OA)

Supports antimicrobial screening context; 6-chloro substitution may shift potency

Mannich base derivatives; agar plate dilution assay

Evidence Dimension	MIC sensitivity breakpoint against Bacillus spp. (agar plate dilution method)
Target Compound Data	6-Chloro Mannich base OCA: Sensitive down to 16.12 µg/mL; OCC: Sensitive down to 31.25 µg/mL
Comparator Or Baseline	Non-chlorinated Mannich base OA: Sensitive only down to 125 µg/mL (R at 62.5 µg/mL); OB, OC, OD: Sensitive down to 62.5 µg/mL
Quantified Difference	OCA: ~4-fold lower MIC breakpoint vs. OA; OCC: ~2-fold lower MIC breakpoint vs. OA
Conditions	Agar plate dilution MIC assay against Bacillus species; concentrations tested: 500, 250, 125, 62.5, 31.25, 16.12, 8.06, 4.03 µg/mL

Why This Matters

The 6-chloro substituent on the benzoxazine core provides a measurable improvement in antibacterial potency in the Mannich base series, establishing the 6-chloro-2-yl acetic acid scaffold as the preferred precursor for antimicrobial lead optimization over the non-chlorinated parent.

• [1] Kadian N, Maste M, Bhat AR. Synthesis and Evaluation of Antibacterial Activity of 1,4-Benzoxazine Analogues. Asian J. Research Chem. 2012;5(3):365-370. Table No. 2: MIC Result for Bacillus Species (OA vs. OCA/OCC). View Source

Suzuki–Miyaura Cross-Coupling via Chloro Handle

The 6-chloro substituent on the 1,4-benzoxazin-3-one scaffold serves as a competent electrophilic partner for Aphos–Pd(OAc)₂-catalyzed Suzuki–Miyaura cross-coupling with arylboronic acids, proceeding under mild conditions (60–80 °C, THF–H₂O, K₃PO₄·3H₂O) to yield biaryl products in 80–98% isolated yields [1]. This reactivity is absent in the unsubstituted parent (CAS 106660-11-1), which lacks a halogen handle for cross-coupling, and distinguishes the target compound's core scaffold as a privileged intermediate for library diversification.

Cross-Coupling Reactivity

Class-level inference

6-Cl enables Aphos–Pd(OAc)&sb2; Suzuki coupling; yields 80–98% for related scaffolds

Chloro handle supports library diversification; unsubstituted parent lacks reactivity

Reported for 6-chloro-benzoxazinone scaffolds

Evidence Dimension	Cross-coupling reactivity of aryl chloride substituent
Target Compound Data	6-Chloro substituent enables Suzuki–Miyaura coupling; reported yields 80–98% for related 6-chloro-benzoxazinone scaffolds
Comparator Or Baseline	Unsubstituted parent (CAS 106660-11-1): No halogen handle; cannot undergo direct cross-coupling without prior functionalization
Quantified Difference	Qualitative difference: reactive handle present vs. absent; cross-coupling yields 80–98% for chloro-substituted congeners
Conditions	Aphos–Pd(OAc)₂ catalyst, THF–H₂O (10:1), K₃PO₄·3H₂O, 60–80 °C, arylboronic acid coupling partners

Why This Matters

The chloro group enables late-stage diversification via metal-catalyzed cross-coupling, making this scaffold superior to the unsubstituted parent for medicinal chemistry library construction where appendage diversity is required.

• [1] Tetrahedron. 2013;69(48):10488-10496. Increasing appendage diversity on 3,4-dihydro-3-oxo-2H-1,4-benzoxazines via Aphos–Pd(OAc)₂-catalyzed Suzuki–Miyaura cross-coupling of aryl chlorides. View Source

Recommended Research Applications

Antibacterial Lead Optimization via Mannich Derivatization

Procure this compound as the core scaffold for synthesizing Mannich base derivatives targeting Gram-positive and Gram-negative bacteria. The 6-chloro substituent provides a 2- to 4-fold improvement in MIC breakpoint against Bacillus spp. compared to non-chlorinated analogs [1], and the free carboxylic acid at the 2-position enables facile condensation with formaldehyde and sulfonamide-bearing aromatic amines to generate focused antibacterial libraries [1].

Probe Design with Defined Lipophilicity and H-Bond Topology

Select this compound when a LogP of ~1.5 and two H-bond donors are required for target engagement or cellular permeability. The 0.52 log-unit lipophilicity advantage over the unsubstituted parent (LogP 0.9988) and the additional H-bond donor versus the 4-yl positional isomer (2 vs. 1 HBD) make it the appropriate choice for structure–property relationship studies where these parameters must be controlled.

Suzuki–Miyaura Library Diversification

Use as a chloro-substituted building block for Pd-catalyzed cross-coupling library synthesis. The 6-chloro handle undergoes Aphos–Pd(OAc)₂-catalyzed Suzuki–Miyaura coupling with arylboronic acids in 80–98% yield under mild conditions [2], enabling parallel synthesis of biaryl-benzoxazinone libraries for high-throughput screening.

Physicochemical Reference for Benzoxazinone SAR

Employ as a characterized reference compound in benzoxazinone SAR campaigns, with verified purity (≥95%), MW (241.63), LogP (1.5142), TPSA (75.63), and HBD/HBA counts (2/3) . This facilitates consistent batch-to-batch comparisons when evaluating novel benzoxazine analogs in biochemical or cellular assays.

Application

Selection Property

Validation Focus

Antibacterial screening via Mannich derivatization

Chloro-substituted scaffold with carboxylic acid handle

Antimicrobial endpoint context; MIC review

Physicochemical probe design

Defined lipophilicity and H-bond donor topology

Lipophilicity & H-bond consistency in cellular assays

Suzuki–Miyaura library diversification

Aryl chloride handle for Pd cross-coupling

Cross-coupling reactivity & library scope

Benzoxazinone SAR reference

Characterized purity and computed physicochemical properties

Batch consistency; SAR comparison

• [1] Kadian N, Maste M, Bhat AR. Synthesis and Evaluation of Antibacterial Activity of 1,4-Benzoxazine Analogues. Asian J. Research Chem. 2012;5(3):365-370. View Source
• [2] Tetrahedron. 2013;69(48):10488-10496. Increasing appendage diversity on 3,4-dihydro-3-oxo-2H-1,4-benzoxazines via Aphos–Pd(OAc)₂-catalyzed Suzuki–Miyaura cross-coupling of aryl chlorides. View Source